![molecular formula C20H28N2O3 B5697644 1-(3-cyclopentylpropanoyl)-4-(3-methoxybenzoyl)piperazine](/img/structure/B5697644.png)
1-(3-cyclopentylpropanoyl)-4-(3-methoxybenzoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-cyclopentylpropanoyl)-4-(3-methoxybenzoyl)piperazine is a synthetic compound that has been extensively researched for its potential in pharmacology and medicinal chemistry. This compound is also known as CPP-109 and has been studied for its potential as a treatment for addiction, specifically for cocaine and alcohol addiction.
Mechanism of Action
CPP-109 works by inhibiting the enzyme that breaks down cocaine and alcohol in the body. This enzyme is known as the dopamine transporter (DAT). CPP-109 binds to the DAT and prevents the breakdown of cocaine and alcohol, which leads to an increase in the concentration of these substances in the brain. This increase in concentration can lead to a decrease in the desire to consume these substances, which can aid in the treatment of addiction.
Biochemical and Physiological Effects:
CPP-109 has been shown to have a number of biochemical and physiological effects. It has been shown to increase the concentration of cocaine and alcohol in the brain, which can lead to a decrease in the desire to consume these substances. It has also been shown to have an effect on the dopamine system in the brain, which is involved in reward and motivation. CPP-109 has been shown to decrease the activity of this system, which can help to reduce the desire to consume cocaine and alcohol.
Advantages and Limitations for Lab Experiments
The advantages of using CPP-109 in lab experiments include its specificity for the DAT and its ability to increase the concentration of cocaine and alcohol in the brain. However, there are also limitations to using CPP-109. One limitation is that it may have off-target effects on other enzymes in the brain. Another limitation is that it may not be effective in all individuals, as there may be genetic variations that affect the response to the drug.
Future Directions
There are a number of future directions for research on CPP-109. One direction is to investigate its potential as a treatment for other types of addiction, such as opioid addiction. Another direction is to investigate its potential as a treatment for other psychiatric disorders, such as depression and anxiety. Additionally, future research could focus on developing analogs of CPP-109 with improved specificity and potency for the DAT. Finally, research could focus on understanding the mechanisms underlying the variability in response to CPP-109, which could help to identify individuals who are most likely to benefit from the treatment.
Synthesis Methods
CPP-109 is a synthetic compound that is synthesized through a multi-step process. The first step involves the synthesis of 3-cyclopentylpropanoic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 3-methoxybenzoyl chloride to form the intermediate compound. This intermediate is then reacted with piperazine to form CPP-109. The final product is purified using column chromatography.
Scientific Research Applications
CPP-109 has been extensively researched for its potential in pharmacology and medicinal chemistry. It has been studied for its potential as a treatment for addiction, specifically for cocaine and alcohol addiction. CPP-109 works by inhibiting the enzyme that breaks down cocaine and alcohol in the body, which leads to an increase in the concentration of these substances in the brain. This increase in concentration can lead to a decrease in the desire to consume these substances, which can aid in the treatment of addiction.
properties
IUPAC Name |
3-cyclopentyl-1-[4-(3-methoxybenzoyl)piperazin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2O3/c1-25-18-8-4-7-17(15-18)20(24)22-13-11-21(12-14-22)19(23)10-9-16-5-2-3-6-16/h4,7-8,15-16H,2-3,5-6,9-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXPBIMIHSLOQCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)N2CCN(CC2)C(=O)CCC3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.